Cas no 53281-02-0 (Heptane, 1,1,1,3,5,7,7-heptachloro-2,2,3,4,4,5,6,6,7-nonafluoro-)

Heptane, 1,1,1,3,5,7,7-heptachloro-2,2,3,4,4,5,6,6,7-nonafluoro- structure
53281-02-0 structure
Product Name:Heptane, 1,1,1,3,5,7,7-heptachloro-2,2,3,4,4,5,6,6,7-nonafluoro-
CAS No:53281-02-0
MF:C7Cl7F9
MW:503.231527328491
CID:336078
PubChem ID:12504434
Update Time:2025-04-19

Heptane, 1,1,1,3,5,7,7-heptachloro-2,2,3,4,4,5,6,6,7-nonafluoro- Chemical and Physical Properties

Names and Identifiers

    • Heptane, 1,1,1,3,5,7,7-heptachloro-2,2,3,4,4,5,6,6,7-nonafluoro-
    • 1,1,1,3,5,7,7-heptachloro-2,2,3,4,4,5,6,6,7-nonafluoroheptane
    • 53281-02-0
    • DTXSID10500667
    • Inchi: 1S/C7Cl7F9/c8-1(15,4(19,20)6(10,11)12)3(17,18)2(9,16)5(21,22)7(13,14)23
    • InChI Key: UWWJJXVSRFPYSS-UHFFFAOYSA-N
    • SMILES: ClC(C(C(Cl)(Cl)Cl)(F)F)(C(C(C(C(F)(Cl)Cl)(F)F)(F)Cl)(F)F)F

Computed Properties

  • Exact Mass: 501.764647g/mol
  • Monoisotopic Mass: 499.767597g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 0Ų
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